Journal Name:Polymer
Journal ISSN:0032-3861
IF:4.432
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/30466/description#description
Year of Origin:1960
Publisher:Elsevier BV
Number of Articles Per Year:881
Publishing Cycle:Biweekly
OA or Not:Not
Elevation of Strength of the Anode-Substrate Material of Hydrogen and Hydrocarbon Solid-Oxide Fuel Cells
Polymer ( IF 4.432 ) Pub Date: 2023-01-25 , DOI: 10.1007/s11003-023-00669-3
We study the microstructure, strength, and micromechanisms of fracture of 50%(ZrO2–4 mole% Y2O3–2 mole% CeO2–2 wt.% Al2O3)–50% (NiO–5 wt.% CuO) ceramics in the as-sintered state after one-time reduction and after the proposed procedure of cyclic redox treatment at 600°C in Ar–5 vol.% H2 and N2–10 vol.% H2–5 vol.% CO2 gas mixtures. It is shown that the elevated strength of cermets of this system is caused both by lowering of the Y2O3 content from traditional 8 mole % to 4 mole % and by about a twofold decrease in the grain sizes of the original nickel phase after redox cycling. The efficiency of this kind of treatment in improving the properties of the anode-substrate in hydrogen and hydrocarbon solid-oxide fuel cells is confirmed.
Detail
Method for Checking the Cyclicity of the Microrelief of the Titanium Alloy Self-Organized Laser-Treated Surface
Polymer ( IF 4.432 ) Pub Date: 2023-05-29 , DOI: 10.1007/s11003-023-00694-2
The morphology of relief formations on the surface of a titanium alloy treated with a femtosecond laser pulse for cyclicity has been evaluated. An assumption is introduced about the presence of a segmentcyclic structure, which has a spatial repeatability formed by segment-cycles. In addition to the segment structure, a rhythmic structure with an constant or variable rhythm is also considered based on a mathematical model of a cyclic random process (stochastic case). A method has been developed for checking the cyclicity of the formed relief formations, which makes it possible to evaluate the morphology of the resulting surface and its statistical characteristics.
Detail
Transverse Vibration of an Orthotropic Plate with Perfectly Rigid Inclusions in the Presence of a Load Distributed Over the Surface
Polymer ( IF 4.432 ) Pub Date: 2023-01-25 , DOI: 10.1007/s11003-023-00676-4
On the basis of the indirect method of boundary elements, we construct the solution of the problem of steady-state transverse vibration of an orthotropic plate of complex shape containing a collection of perfectly rigid inclusions of different configurations under the action of a harmonic (in time) arbitrary distributed load acting on the surface of the plate. We use a sequential representation of the Green functions and a refined theory of plates that takes into account transverse shear strains and inertial components. We consider various types of connections of inclusions with the plate and mixed harmonic (in time) boundary conditions on the outer boundary of the plate. It is assumed that inclusions mainly participate in translational motion in the direction normal to the middle surface of the plate. The test numerical results are presented for special cases of the problem.
Detail
Microcrack on the Continuation of the Dislocation Core
Polymer ( IF 4.432 ) Pub Date: 2022-12-28 , DOI: 10.1007/s11003-022-00656-0
The stress-strain state in a crystalline solid body is determined by solving the problem of the theory of elasticity for an edge dislocation containing a cavity on its continuation. The cavity is modeled by a microcrack. We deduce equations for the energy of a body containing a microcrack of this kind under pressure. The geometric parameters of the crack-like dislocation cavity and the lengths of equilibrium and nonequilibrium cracks are presented. We also determine the critical pressure corresponding to the onset of crack growth on the continuation of the dislocation defect. In addition, we computed the stress intensity factors for the indicated kind of cracks.
Detail
Kinetic Characteristics of Nitriding of Zr–1% Nb Alloy
Polymer ( IF 4.432 ) Pub Date: 2023-01-25 , DOI: 10.1007/s11003-023-00678-2
We study the kinetic characteristics of nitriding of thin-sheet (~ 1 mm) samples of Zr–1% Nb alloy treated in a nitrogen atmosphere (\( {P}_{{\textrm{N}}_2}={10}^5\textrm{Pa} \)) in broad temperature (T = 550; 650; 750; 850 and 950°С) and time (τ = 1; 5 and 10 h) ranges. It is shown that the process of nitriding of the analyzed alloy obeys a law close to a parabolic dependence (n ≈ 2). It is discovered that the activation energy of nitriding of the alloy within the temperature range 550–950°C is equal to 131.8 kJ/mole. The microstructure of the subsurface layer of the alloy after nitriding is analyzed. The distribution of the surface microhardness of Zr–1% Nb alloy is determined. The diagrams of intensity of the phase reflexes of α-Zr and ZrN on the surface of alloy after treatment in a nitrogen atmosphere are constructed.
Detail
Stress Distribution Near Sharp and Rounded V-Notches In Anisotropic Elastic Body Under Antiplane Strain
Polymer ( IF 4.432 ) Pub Date: 2023-05-30 , DOI: 10.1007/s11003-023-00681-7
Using the singular integral equations method the antiplane elastic problem for elastic anisotropic body with sharp and rounded angular notches, is solved. The asymptotic dependence between the stress intensity factor and stress concentration in the sharp and rounded tips of arbitrarily oriented angular notch, is obtained. The unified approach to stress determination near sharp and rounded angular notches in orthotropic and anisotropic bodies under antiplane strain is developed on this basis.
Detail
Specific Features of Whisker Crystals Plastic Deformation
Polymer ( IF 4.432 ) Pub Date: 2023-05-29 , DOI: 10.1007/s11003-023-00686-2
The process of single crystals plastic deformation at the atomic level according to the previously proposed discrete model is described. The single crystals are considered as a two-phase structure, consisting of surface layers and inner regions of a perfect crystalline lattice. The effect of surface on the strength of single crystals of perfect structure is analyzed. As the proportion of the surface layer in the total volume of thick single crystals is small, this influence is insignificant. Increase of the number of defects after plastic deformation significantly increases the crystal strength. On the other hand, because of the small size of whisker crystals, the surface is of significant influence. It is concluded that the mechanisms of plastic deformation at the atomic level are the same for both thin and thick crystals, despite the differences in their stress-strain diagrams.
Detail
Crystal Structure of Oxide Ceramic Coatings Obtained On Alloys with High Silicon Content
Polymer ( IF 4.432 ) Pub Date: 2023-05-30 , DOI: 10.1007/s11003-023-00688-0
Crystal structure of oxide ceramic coatings obtained on AK9M2 and AK12 alloys is determined. Already after 5 min of processing the AK9M2 alloy by plasma electrolyte oxidation (PEO) method in a standard electrolyte (KOH (3 g/L), Na 2SiO3 (2 g/L)), aluminum and silicon form a compound Al3.21Si0.47. The thermal stability of compounds with the Al2O3∙SiO2 composition is analyzed. A scheme for converting intermediate oxides into mullite is proposed. The obtained results show that with the increase of silicon content in alloys the amount of sillimanite in the corresponding coatings increases. Increase of the PEO process of silumins processing to 2 h causes a partial transformation of sillimanite into mullite. The maximum content of mullite in coatings is approximately 4 mass%.
Detail
Effect of Laser Surface Treatment on the Initiation of Corrosion Defects near Nonmetallic Inclusions
Polymer ( IF 4.432 ) Pub Date: 2023-02-02 , DOI: 10.1007/s11003-023-00665-7
We study the effect of laser irradiation on the initiation and development of corrosion defects near nonmetallic inclusions in steels. It is established that the procedure of laser treatment improves the corrosion resistance under the conditions of low-cycle fatigue of steels containing various inclusions. It is shown that the effect of laser treatment on the formation of corrosion defects in steels is connected with changes in the state of the inclusion–matrix interfaces, which decreases their permeability for corrosive elements and increases the cohesive strength of these interfaces in active media.
Detail
A Self-Reactance Method of Detecting Hidden Subsurface Non-Metallic Pipelines
Polymer ( IF 4.432 ) Pub Date: 2023-05-29 , DOI: 10.1007/s11003-023-00699-x
The method for locating hidden subsurface non-metallic pipelines made of high-molecular compounds (polyethylene, polystyrene, PVC, polypropylene) is proposed. It is based on the self-reactance properties of liquids in pipelines, which become apparent under the forced polarization of liquid by turning the magnetic axis of their protons at some angle in relation to the Earth’s magnetic field. The precession of the liquid proton axis in the direction to the Earth’s magnetic field appears after the end of the polarization pulse action. It results in the appearance of the variable magnetic field of free nuclear precession with Larmor frequency thus testifying to the location of subsurface pipeline with liquid. Proton precession time depends on the liquid and serves as a sign for recognition of the liquid type in a pipeline.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学3区 POLYMER SCIENCE 高分子科学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
10.30 236 Science Citation Index Science Citation Index Expanded Not
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